- Facile One-Pot Synthesis of N-Difluoromethyl-2-pyridone DerivativesOrganic Letters, 2006, 8(17), 3805-3808,
Cas no 899452-26-7 (5-Bromo-2-(difluoromethoxy)pyridine)
899452-26-7 structure
5-Bromo-2-(difluoromethoxy)pyridine
5-Bromo-2-(difluoromethoxy)pyridine Properties
Names and Identifiers
-
- 5-Bromo-2-(difluoromethoxy)pyridine
- 5-Bromo-2-difluoromethoxy-pyridine
- Pyridine,5-bromo-2-(difluoromethoxy)-
- Pyridine,5-bromo-2-(difluoromethoxy)
- QC-4214
- PYRIDINE, 5-BROMO-2-(DIFLUOROMETHOXY)-
- AMPD00193
- 5-bromo-2-difluoromethoxypyridine
- TUKUVGKMNSUOJF-UHFFFAOYSA-N
- 4937AC
- 5-bromo-2-(difluoromethoxy) pyridine
- AM85957
- SY035792
- ST24044401
- 5-Bromo-2-(difluoromethoxy)pyridine (ACI)
- 5-bromo-2-(difluoromethoxy)pyridine
- J-516839
- EN300-124322
- MFCD11977440
- AC-27353
- W11456
- FT-0689694
- Methyl2-(2-Methylphenoxymethyl)Phenylglyoxylate
- DS-15360
- SCHEMBL738390
- DTXSID60678749
- AKOS015891855
- CS-W003952
- 899452-26-7
- +Expand
-
- MFCD11977440
- TUKUVGKMNSUOJF-UHFFFAOYSA-N
- 1S/C6H4BrF2NO/c7-4-1-2-5(10-3-4)11-6(8)9/h1-3,6H
- BrC1=CN=C(C=C1)OC(F)F
Computed Properties
- 222.94400
- 0
- 4
- 2
- 222.94443g/mol
- 11
- 125
- 0
- 0
- 0
- 0
- 0
- 1
- 2.8
- 22.1
Experimental Properties
- 2.44550
- 22.12000
- 193.5°C at 760 mmHg
- 71℃
- 1.67
5-Bromo-2-(difluoromethoxy)pyridine Security Information
- H315-H319-H335
- Inert atmosphere,2-8°C
5-Bromo-2-(difluoromethoxy)pyridine Customs Data
- 2933399090
-
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-2-(difluoromethoxy)pyridine Price
5-Bromo-2-(difluoromethoxy)pyridine Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Sodium sulfate Solvents: Acetonitrile ; 4.5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Acetonitrile ; 10 min, 60 °C
1.2 1 h, 60 °C
1.2 1 h, 60 °C
Reference
- Chemoselective N- and O-Difluoromethylation of 2-Pyridones, Isoquinolinones, and Quinolinones with TMSCF2BrOrganic Letters, 2021, 23(16), 6494-6498,
Synthetic Circuit 3
Reaction Conditions
1.1 Solvents: Acetonitrile ; 20 h, rt → reflux; reflux → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
Facile One-Pot Synthesis of N-Difluoromethyl-2-pyridone Derivatives
Organic Letters,
2006,
8(17),
3805-3808
,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; rt → reflux; 1.5 h, reflux
Reference
Facile One-Pot Synthesis of N-Difluoromethyl-2-pyridone Derivatives
Organic Letters,
2006,
8(17),
3805-3808
,
5-Bromo-2-(difluoromethoxy)pyridine Raw materials
- Trimethyl(bromodifluoromethyl)silane
- 5-bromopyridin-2-ol
- 2,2-Difluoro-2-(fluorosulfonyl)acetic acid
- Sodium chlorodifluoroacetate
- ethyl 2-bromo-2,2-difluoroacetate
5-Bromo-2-(difluoromethoxy)pyridine Preparation Products
5-Bromo-2-(difluoromethoxy)pyridine Related Literature
-
Yin Chen,Lu Huang,Xin Dai,Qian Tian,Miao Yu,Maria Agheb,Ho Nam Chan,Ellen Poon,Zhihong Guo,Kenneth Richard Boheler J. Mater. Chem. B, 2017,5, 9291-9299
-
Y. Sun,L. Gong,J. Chen CrystEngComm, 2012,14, 7951-7957
-
Fernando J. Urbanos,A. Black,Ramón Bernardo-Gavito,D. Granados Nanoscale, 2019,11, 11152-11158
-
Haiyang Yuan,Guangming Liu Soft Matter, 2020,16, 4087-4104
-
Matthew D. Ward,Haw-Tyng Huang,Li Zhu,Arani Biswas,Dmitry Popov,Timothy A. Strobel Phys. Chem. Chem. Phys., 2018,20, 7282-7294
-
Hassan El Itawi,Sami Fadlallah,Florent Allais,Patrick Perré Green Chem., 2022,24, 4237-4269
-
8. Front cover
-
Yanlei Liu,Xiao Zhi,Wenxiu Hou,Fangfang Xia,Jingpu Zhang,Yuping Hong,Hao Yan,Chen Peng,Jesus Martinez de la Fuentea,Jie Song Nanoscale, 2018,10, 19052-19063
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:899452-26-7)PYRIDINE, 5-BROMO-2-(DIFLUOROMETHOXY)-
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:899452-26-7)5-Bromo-2-(difluoromethoxy)pyridine
99%/99%
5g/25g
333.0/1166.0